Cas no 23312-07-4 (3H-Indolium,1-methyl-3-[3-(1-methyl-2-phenyl-1H-indol-3-yl)-2-propen-1-ylidene]-2-phenyl-,bromide (1:1))

3H-Indolium,1-methyl-3-[3-(1-methyl-2-phenyl-1H-indol-3-yl)-2-propen-1-ylidene]-2-phenyl-,bromide (1:1) structure
23312-07-4 structure
Product name:3H-Indolium,1-methyl-3-[3-(1-methyl-2-phenyl-1H-indol-3-yl)-2-propen-1-ylidene]-2-phenyl-,bromide (1:1)
CAS No:23312-07-4
MF:C33H27BrN2
MW:531.484887361526
CID:276308
PubChem ID:146747

3H-Indolium,1-methyl-3-[3-(1-methyl-2-phenyl-1H-indol-3-yl)-2-propen-1-ylidene]-2-phenyl-,bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 3H-Indolium,1-methyl-3-[3-(1-methyl-2-phenyl-1H-indol-3-yl)-2-propen-1-ylidene]-2-phenyl-,bromide (1:1)
    • 1-methyl-3-[3-(1-methyl-2-phenylindol-1-ium-3-ylidene)prop-1-enyl]-2-phenylindole,bromide
    • 23312-07-4
    • 1-Methyl-3-[3-(1-methyl-2-phenyl-1H-indol-3-yl)prop-2-en-1-ylidene]-2-phenyl-3H-indol-1-ium bromide
    • DTXSID20945984
    • Inchi: InChI=1S/C33H27N2.BrH/c1-34-30-22-11-9-18-26(30)28(32(34)24-14-5-3-6-15-24)20-13-21-29-27-19-10-12-23-31(27)35(2)33(29)25-16-7-4-8-17-25;/h3-23H,1-2H3;1H/q+1;/p-1
    • InChI Key: ZPPZPEZYEBBLSE-UHFFFAOYSA-M
    • SMILES: [Br-].C1C=CC(C2N(C)C3=CC=CC=C3C=2/C=C\C=C2\C3=CC=CC=C3[N+](C)=C\2C2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 502.9245
  • Monoisotopic Mass: 530.13576g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 4
  • Complexity: 759
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Topological Polar Surface Area: 7.9Ų

Experimental Properties

  • PSA: 7.94

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